Cas no 95758-92-2 (3-4-(iodomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine)

3-4-(iodomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine structure

95758-92-2 structure

Product Name:3-4-(iodomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine

CAS No:95758-92-2

Molecular Formula:C₉H₆F₃IN₂

Molecular Weight:326.057024478912

MDL:MFCD30469158

CID:4774268

PubChem ID:11809538

3-4-(iodomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine Properties

Names and Identifiers

- 3-(4-(Iodomethyl)phenyl)-3-(trifluoromethyl)-3H-diazirine
- 3-[4-(iodomethyl)phenyl]-3-(trifluoromethyl)-3H-diazirine
- 3-[4-(iodomethyl)phenyl]-3-(trifluoromethyl)diazirine
- ZB0023
- 3-(Trifluoromethyl)-3-[4-(iodomethyl)phenyl]-3H-diazirine
- 3-[4-(Iodomethyl)phenyl]-3-(trifluoromethyl)-3H-diazirine (ACI)
- 3-4-(iodomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine
- AKOS037649309
- EN300-33126648
- BS-17982
- SCHEMBL993831
- CS-0144529
- D81090
- C9H6F3IN2
- 95758-92-2
- MDL： MFCD30469158
- InChIKey： NXZFAVYPSDBXKJ-UHFFFAOYSA-N
- Inchi： 1S/C9H6F3IN2/c10-9(11,12)8(14-15-8)7-3-1-6(5-13)2-4-7/h1-4H,5H2
- SMILES： ICC1C=CC(=CC=1)C1(C(F)(F)F)N=N1

Computed Properties

Exact Mass: 325.95278g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 325.95278g/mol
Heavy Atom Count: 15
Complexity: 263
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.9
Topological Polar Surface Area: 24.7

3-4-(iodomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01KL82-50mg	3-(4-(Iodomethyl)phenyl)-3-(trifluoromethyl)-3H-diazirine	95758-92-2	95%	50mg	$36.00	2024-04-19
Aaron	AR01KLGE-50mg	3-(4-(Iodomethyl)phenyl)-3-(trifluoromethyl)-3H-diazirine	95758-92-2	95%	50mg	$23.00
Enamine	EN300-33126648-0.05g	3-[4-(iodomethyl)phenyl]-3-(trifluoromethyl)-3H-diazirine	95758-92-2		0.05g	$600.0	2023-09-04
eNovation Chemicals LLC	Y1260568-50mg	3-(4-(Iodomethyl)phenyl)-3-(trifluoromethyl)-3H-diazirine	95758-92-2	95%	50mg	$215	2023-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1215169-100mg	3-(4-(Iodomethyl)phenyl)-3-(trifluoromethyl)-3H-diazirine	95758-92-2	97%	100mg	￥219.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MM832-50mg	3-4-(iodomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine	95758-92-2	95%	50mg	1292.0CNY

3-4-(iodomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine Synthesis

Synthetic Circuit 1

87736-88-7

95758-92-2

Reaction Conditions

1.1 Reagents: Phosphorus(1+), methyltriphenoxy-, iodide (1:1), (T-4)- Solvents: Acetonitrile ; 4.5 h, rt
1.2 Reagents: Sodium sulfite Solvents: Water ; rt

Reference

: The synthesis and application of a diazirine-modified uridine analogue for investigating RNA-protein interactions

Smith, Christine C.; Hollenstein, Marcel; Leumann, Christian J., RSC Advances, 2014, 4(89), 48228-48235

Synthetic Circuit 2

87736-88-7

95758-92-2

Reaction Conditions

1.1 Reagents: Iodomethyltriphenoxyphosphorane Solvents: Acetonitrile

Reference

: An efficient route to S-N-(9-fluorenylmethyoxycarbonyl)-4'-(1-azi-2,2,2-trifluoroethyl)phenylalanine

Fishwick, Colin W. G.; Sanderson, John M.; Findlay, John B. C., Tetrahedron Letters, 1994, 35(26), 4611-14

Synthetic Circuit 3

87736-88-7

95758-92-2

Reaction Conditions

1.1 Reagents: Phosphonium, methyltriphenyl-, iodide (1:1) Solvents: Acetonitrile ; 20 h, rt

Reference

: N-Benzyl (acylamido)alkylcarboxamide derivatives as neurological agents and their preparation and use for the treatment of diseases

, United States, , ,

Synthetic Circuit 4

87736-88-7

95758-92-2

Reaction Conditions

1.1 Reagents: Phosphonium, methyltriphenyl-, iodide (1:1) Solvents: Acetonitrile ; 20 h, rt

Reference

: Preparation of 2-(acylamido)acetic acid and 2-(acylamido)propionic acid benzylamides as neurological agents.

, World Intellectual Property Organization, , ,

Synthetic Circuit 5

87736-88-7

95758-92-2

Reaction Conditions

1.1 Reagents: Imidazole , Triphenylphosphine , Iodine Solvents: Dichloromethane ; 15 min, rt
1.2 Solvents: Dichloromethane ; 90 min, rt

Reference

: Mapping two neurosteroid-modulatory sites in the prototypic pentameric ligand-gated ion channel GLIC

Cheng, Wayland W. L.; Chen, Zi-Wei; Bracamontes, John R.; Budelier, Melissa M.; Krishnan, Kathiresan; et al, Journal of Biological Chemistry, 2018, 293(8), 3013-3027

Synthetic Circuit 6

87736-88-7

95758-92-2

Reaction Conditions

1.1 Reagents: Phosphorus(1+), methyltriphenoxy-, iodide (1:1), (T-4)- Solvents: Acetonitrile ; 20 h, rt

Reference

: Trifluoromethyldiazirine: an effective photo-induced cross-linking probe for exploring amyloid formation

Smith, David P.; Anderson, Jon; Plante, Jeffrey; Ashcroft, Alison E.; Radford, Sheena E.; et al, Chemical Communications (Cambridge, 2008, (44), 5728-5730

Synthetic Circuit 7

87736-88-7

95758-92-2

Reaction Conditions

Reference

: Synthesis by substitution of oxygen functionalities

Haertinger, S., Science of Synthesis, 2007, 35, 589-672

Synthetic Circuit 8

95758-92-2

Reaction Conditions

Reference

: Preparation of nucleic acid and nucleotide derivatives having phenyldiaziridine moieties, process for production thereof, method for analysis of protein, and process for preparation of protein

, World Intellectual Property Organization, , ,